Cas no 2137822-31-0 (3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole)

• Product Name: 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole
• CAS No: 2137822-31-0
• MF: C₉H₉ClF₂N₄
• MW: 246.644366979599
• CID: 6484232
• PubChem ID: 165486581
• Update Time: 2025-10-28

3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole
• 2137822-31-0
• EN300-841020

• Inchi： 1S/C9H9ClF2N4/c1-15-4-5(8(11)12)7(14-15)6-3-13-9(10)16(6)2/h3-4,8H,1-2H3
• InChI Key： XRLZUZIJIHFAEG-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2C(C(F)F)=CN(C)N=2)N1C

Computed Properties

• Exact Mass: 246.0483803g/mol
• Monoisotopic Mass: 246.0483803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.6Ų

Additional information on 3-(2-chloro-1-methyl-1H-imidazol-5-yl)-4-(difluoromethyl)-1-methyl-1H-pyrazole

3-(2-Chloro-1-Methyl-1H-Imidazol-5-Yl)-4-(Difluoromethyl)-1-Methyl-1H-Pyrazole

3-(2-Chloro-1-Methyl-1H-Imidazol-5-Yl)-4-(Difluoromethyl)-1-Methyl-1H-Pyrazole is a complex organic compound with the CAS number 2137822-31-0. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring fused with an imidazole moiety. The structure of this compound is characterized by the presence of a chloro group at position 2 of the imidazole ring and a difluoromethyl group at position 4 of the pyrazole ring. Additionally, both rings are substituted with methyl groups, which contribute to the overall stability and reactivity of the molecule.

The synthesis of this compound involves a multi-step process, typically starting from readily available starting materials such as imidazole derivatives and pyrazole precursors. The reaction conditions often include the use of coupling agents, bases, and sometimes transition metal catalysts to facilitate the formation of the desired heterocyclic structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

One of the most notable applications of 3-(2-Chloro-1-Methyl-1H-Imidazol-5-Yl)-4-(Difluoromethyl)-1-Methyl-1H-Pyrazole is in the field of agricultural chemistry, where it serves as a key intermediate in the synthesis of various pesticides and herbicides. Its ability to inhibit specific enzymes involved in plant growth makes it highly effective in controlling weeds and pests. Furthermore, this compound has shown potential in pharmaceutical research, particularly in the development of anti-inflammatory and antiviral agents due to its unique interaction with biological targets.

Recent studies have highlighted the importance of understanding the mechanistic pathways involving this compound. For instance, researchers have investigated its role in modulating cellular signaling pathways, which has implications for both therapeutic and agricultural applications. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have provided deeper insights into its binding affinities and selectivity profiles.

In terms of environmental impact, there has been growing interest in assessing the biodegradability and toxicity of this compound. Regulatory agencies require comprehensive environmental risk assessments before any new chemical can be commercialized. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to evaluate its long-term effects on ecosystems.

The structural versatility of 3-(2-Chloro-1-Methyl-1H-Imidazol-5-Yl)-4-(Difluoromethyl)-1-Methyl-1H-Pyrazole also makes it a valuable building block for constructing more complex molecules. For example, it can be used as a precursor for synthesizing advanced materials such as coordination polymers or metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

From a synthetic chemistry perspective, the compound's reactivity is influenced by its electronic structure and steric effects. The presence of electron-withdrawing groups like chlorine and difluoromethylene enhances its electrophilic character, making it more susceptible to nucleophilic attacks. Conversely, the methyl substituents provide steric hindrance, which can direct reactions toward specific pathways.

In conclusion, 3-(2-Chloro-1-Methyl-1H-imidazolyl)-4-(difluoromethylenyl)-pyrazole (CAS No: 2137822–31–0) is a versatile compound with significant potential across multiple industries. Its unique structure allows for diverse applications ranging from agriculture to pharmaceuticals, while ongoing research continues to uncover new avenues for its utilization. As scientific understanding deepens, this compound is poised to play an increasingly important role in both academic and industrial settings.